Cas no 1613751-74-8 (2-Chloro-7-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one)

• Product Name: 2-Chloro-7-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• CAS No: 1613751-74-8
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 5696240
• PubChem ID: 137277518
• Update Time: 2026-03-11

2-Chloro-7-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• 1613751-74-8
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 2-chloro-7-methyl-

• Inchi： 1S/C7H6ClN3O/c1-4-2-3-5-6(12)9-7(8)10-11(4)5/h2-3H,1H3,(H,9,10,12)
• InChI Key： QSUBLMDFPMVRMR-UHFFFAOYSA-N
• SMILES： ClC1NC(C2=CC=C(C)N2N=1)=O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 348.4±35.0 °C(Predicted)
• pka: -10.09±0.20(Predicted)